![molecular formula C12H15NO4 B041581 5,6,7,8-Tetrahydro-4-methoxy-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-8-ol CAS No. 108261-07-0](/img/structure/B41581.png)
5,6,7,8-Tetrahydro-4-methoxy-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-8-ol
Cat. No. B041581
Key on ui cas rn:
108261-07-0
M. Wt: 237.25 g/mol
InChI Key: WXIAEQCTLGPQCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:25]([Cl:26])[Cl:27].[CH3:21][C:22]([Cl:23])=[O:24].[Na+:20].[OH-:19].[OH2:18].[OH:1][CH:2]1[CH2:3][N:4]([CH3:17])[CH2:5][c:6]2[c:7]([O:15][CH3:16])[c:8]3[c:9]([cH:10][c:11]21)[O:12][CH2:13][O:14]3>>[O:1]([CH:2]1[CH2:3][N:4]([CH3:17])[CH2:5][c:6]2[c:7]([O:15][CH3:16])[c:8]3[c:9]([cH:10][c:11]21)[O:12][CH2:13][O:14]3)[C:22]([CH3:21])=[O:24]
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Inputs
Step One
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(=O)Cl
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[OH-]
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
COc1c2c(cc3c1OCO3)C(O)CN(C)C2
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COc1c2c(cc3c1OCO3)C(OC(C)=O)CN(C)C2
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
